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Compound of Interest

Compound Name: Triallyl trimesate

Cat. No.: B105629 Get Quote

Triallyl Trimesate Monomer: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and applications of Triallyl trimesate, a trifunctional monomer pivotal in polymer

chemistry.

Chemical Structure and Identification
Triallyl trimesate, systematically named tris(prop-2-enyl) benzene-1,3,5-tricarboxylate, is an

organic compound featuring a central benzene ring symmetrically substituted with three allyl

ester groups.[1][2] This unique structure imparts polyfunctional characteristics, making it a

highly effective cross-linking agent.[1]

Below is a diagram of the chemical structure of Triallyl trimesate.
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Chemical Structure of Triallyl Trimesate
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Synthesis Workflow of Triallyl Trimesate
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Free-Radical Polymerization & Cross-linking with Triallyl Trimesate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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